Cas no 1781438-95-6 (2-Bromo-4-cycloheptyl-1,3-thiazole)

• Product Name: 2-Bromo-4-cycloheptyl-1,3-thiazole
• CAS No: 1781438-95-6
• MF: C₁₀H₁₄BrNS
• MW: 260.193860530853
• MDL: MFCD30502154
• CID: 4613645
• PubChem ID: 105513836
• Update Time: 2025-06-09

2-Bromo-4-cycloheptyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-cycloheptyl-1,3-thiazole
• 2-Bromo-4-cycloheptyl-1,3-thiazole

• MDL： MFCD30502154
• Inchi： 1S/C10H14BrNS/c11-10-12-9(7-13-10)8-5-3-1-2-4-6-8/h7-8H,1-6H2
• InChI Key： ANYUSAJIONFAAC-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• XLogP3: 4.7
• Topological Polar Surface Area: 41.1

Additional information on 2-Bromo-4-cycloheptyl-1,3-thiazole

Introduction to 2-Bromo-4-cycloheptyl-1,3-thiazole (CAS No. 1781438-95-6)

2-Bromo-4-cycloheptyl-1,3-thiazole, identified by its Chemical Abstracts Service (CAS) number 1781438-95-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule features a bromine substituent at the 2-position and a cycloheptyl group at the 4-position, linked to a thiazole core. The thiazole ring, characterized by its sulfur and nitrogen atoms, is a pivotal structural motif in numerous bioactive molecules, making 2-Bromo-4-cycloheptyl-1,3-thiazole a compound of considerable interest for drug discovery and development.

The structural attributes of 2-Bromo-4-cycloheptyl-1,3-thiazole contribute to its unique chemical properties and potential biological activities. The bromine atom at the 2-position enhances electrophilicity, facilitating various chemical transformations such as Suzuki-Miyaura cross-coupling reactions, which are widely employed in constructing complex organic molecules. Concurrently, the cycloheptyl group introduces steric bulk and lipophilicity, influencing solubility and membrane permeability—key factors in pharmacokinetic profiles. These features make the compound a versatile scaffold for medicinal chemists aiming to design novel therapeutic agents.

In recent years, there has been growing interest in thiazole derivatives due to their diverse pharmacological properties. Thiazole-based compounds have demonstrated efficacy across multiple therapeutic domains, including antimicrobial, antiviral, anti-inflammatory, and anticancer applications. The incorporation of substituents like bromine and cycloheptyl groups into the thiazole framework can modulate biological activity, leading to compounds with enhanced potency and selectivity. For instance, studies have highlighted the potential of brominated thiazoles in inhibiting specific enzymes or receptors implicated in diseases such as cancer and neurodegeneration.

Current research endeavors are increasingly focusing on leveraging computational chemistry and high-throughput screening to identify promising candidates like 2-Bromo-4-cycloheptyl-1,3-thiazole for further development. Advances in molecular modeling techniques have enabled researchers to predict binding affinities and interactions with biological targets with remarkable accuracy. This approach has accelerated the discovery process by allowing rapid evaluation of large libraries of compounds without extensive experimental validation.

The cycloheptyl moiety in 2-Bromo-4-cycloheptyl-1,3-thiazole plays a crucial role in determining its pharmacokinetic behavior. By introducing steric hindrance and lipophilic character, this group can improve oral bioavailability—a critical factor for therapeutic efficacy. Moreover, the thiazole ring itself is known to interact with various biological systems through hydrogen bonding and hydrophobic interactions. These properties make it an ideal candidate for designing molecules that can effectively penetrate biological membranes and reach their intended targets.

Recent publications have explored the synthesis and characterization of 2-Bromo-4-cycloheptyl-1,3-thiazole, emphasizing its utility as a building block for more complex derivatives. Researchers have reported novel synthetic pathways that optimize yield and purity while minimizing hazardous byproducts. Such methodologies align with the broader trend toward sustainable chemistry practices within the pharmaceutical industry. Additionally, spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structural integrity of synthesized compounds.

The potential applications of 2-Bromo-4-cycloheptyl-1,3-thiazole extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. Thiazole derivatives are known for their stability under various environmental conditions, making them suitable for formulations that require durability or specific chemical properties. Furthermore, ongoing research into metal coordination complexes involving thiazole ligands suggests new avenues for developing functional materials with applications in catalysis or electronics.

In conclusion,2-Bromo-4-cycloheptyl-1,3-thiazole (CAS No. 1781438-95-6) represents a valuable compound with multifaceted potential in pharmaceutical research and industrial applications. Its unique structural features—combining electrophilic bromination with lipophilic cycloalkyl substitution—position it as an excellent candidate for further exploration through both experimental synthesis and computational modeling. As scientific understanding advances，this molecule is poised to contribute significantly to the development of next-generation therapeutics.